2-Ethylbutyric Acid 2-Ethylbutyric Acid Diethyl acetic acid, also known as 2-ethyl-butyric acid or diethyl acetate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Diethyl acetic acid exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Diethyl acetic acid has been primarily detected in urine. Within the cell, diethyl acetic acid is primarily located in the cytoplasm and adiposome. Diethyl acetic acid has an acidic, berry, and caramel taste.
Brand Name: Vulcanchem
CAS No.: 88-09-5
VCID: VC0031108
InChI: InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES: CCC(CC)C(=O)O
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

2-Ethylbutyric Acid

CAS No.: 88-09-5

Reference Standards

VCID: VC0031108

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

2-Ethylbutyric Acid - 88-09-5

CAS No. 88-09-5
Product Name 2-Ethylbutyric Acid
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name 2-ethylbutanoic acid
Standard InChI InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
Standard InChIKey OXQGTIUCKGYOAA-UHFFFAOYSA-N
SMILES CCC(CC)C(=O)O
Canonical SMILES CCC(CC)C(=O)O
Boiling Point 194.0 °C
Density d20 0.92
0.917-0.922
Melting Point -31.8 °C
Fp -15 °
-15°C
Physical Description Liquid
colourless liquid with a mildly rancid odou
Description Diethyl acetic acid, also known as 2-ethyl-butyric acid or diethyl acetate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Diethyl acetic acid exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Diethyl acetic acid has been primarily detected in urine. Within the cell, diethyl acetic acid is primarily located in the cytoplasm and adiposome. Diethyl acetic acid has an acidic, berry, and caramel taste.
Solubility 0.15 M
18 mg/mL at 20 °C
miscible with alcohol, ether; soluble in water 1 ml in 65 ml
Synonyms 2-Ethyl-butyric acid; α-Ethyl-butyric Acid; 2-Ethyl-n-butyric Acid; 2-Ethylbutanoic Acid; 2-Ethylbutyric Acid; 3-Pentanecarboxylic Acid; Diethyl-acetic Acid; Diethylacetic Acid; NSC 11765; NSC 8758; α-Ethylbutyric Acid
Vapor Pressure 0.19 mmHg
PubChem Compound 6915
Last Modified Nov 11 2021
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